Cas no 847744-23-4 (4-({(Propan-2-yl)carbamoylamino}methyl)benzoic Acid)

• Product Name: 4-({(Propan-2-yl)carbamoylamino}methyl)benzoic Acid
• CAS No: 847744-23-4
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 3108353
• PubChem ID: 4962627
• Update Time: 2025-04-21

4-({(Propan-2-yl)carbamoylamino}methyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-({[(isopropylamino)carbonyl]amino}methyl)benzoic acid
• 4-({[(propan-2-yl)carbamoyl]amino}methyl)benzoic acid
• EN300-13751
• AKOS008049051
• 4-[(propan-2-ylcarbamoylamino)methyl]benzoic Acid
• 847744-23-4
• 4-{[(ISOPROPYLCARBAMOYL)AMINO]METHYL}BENZOIC ACID
• CS-0233972
• Z94598694
• 4-(([(Isopropylamino)carbonyl]amino)methyl)benzoic acid
• 4-({[(propan-2-yl)carbamoyl]amino}methyl)benzoicacid
• 4-({(Propan-2-yl)carbamoylamino}methyl)benzoic Acid

• Inchi： 1S/C12H16N2O3/c1-8(2)14-12(17)13-7-9-3-5-10(6-4-9)11(15)16/h3-6,8H,7H2,1-2H3,(H,15,16)(H2,13,14,17)
• InChI Key： IGAYXMRVURPWFH-UHFFFAOYSA-N
• SMILES： O=C(NCC1C=CC(C(=O)O)=CC=1)NC(C)C

Computed Properties

• Exact Mass: 236.11609238Da
• Monoisotopic Mass: 236.11609238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.4Ų